N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-2-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H14F3N3O2/c19-18(20,21)14-3-1-2-12(8-14)9-16(25)24-10-15-17(23-6-5-22-15)13-4-7-26-11-13/h1-8,11H,9-10H2,(H,24,25)
• InChI Key: AWQKTPCXUYMAAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CC(=O)NCC2=NC=CN=C2C3=COC=C3
• Molecular Formula: C18H14F3N3O2
• Molecular Weight: 361.3 g/mol

Description

N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide, also known as FPA-124, is a small molecule compound that has been studied for its potential therapeutic uses. This compound has a unique chemical structure and has been found to have promising results in scientific research.

Scientific Research Applications

Synthesis and Structural Characterization

Research has been conducted on the synthesis and structural analysis of compounds related to N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide. Studies involve the preparation of these compounds through various chemical reactions, including coupling reactions and crystallization processes, to achieve the desired molecular structure. Single-crystal X-ray diffraction, NMR spectroscopy, and other analytical techniques are employed to confirm the compounds' structures and to study their molecular geometries and bonding characteristics. The research on synthesis and characterization serves as a foundation for exploring the potential applications of these compounds in various fields (Nayak et al., 2014).

Coordination Complexes and Antioxidant Activity

Compounds related to this compound have been utilized to synthesize novel coordination complexes with metals such as Co(II) and Cu(II). These studies not only provide insights into the compounds' coordination chemistry but also evaluate their antioxidant activities through various in vitro assays. The formation of these complexes and their structural elucidation highlight the versatility of these compounds in forming diverse molecular architectures with potential biological applications (Chkirate et al., 2019).

Biological Activities and Applications

Research into the potential biological activities of compounds structurally related to this compound has been explored, focusing on their antimicrobial, antiviral, and anti-inflammatory properties. These studies aim to identify new therapeutic agents by synthesizing and testing various derivatives for biological efficacy against a range of microbial and viral pathogens. The findings suggest that these compounds could serve as promising candidates for further drug development and investigation into their mechanisms of action (Darwish et al., 2014; Sunder & Maleraju, 2013).